Cas no 80304-39-8 (4-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 4-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 80304-39-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 705902
• PubChem ID: 11117447
• Update Time: 2025-04-19

4-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
• 5-phenyl-1(3)H-imidazole-4-carboxylic acid ethyl ester
• 5-Phenyl-1H-imidazole-4-carboxylic acid ethyl ester
• ethyl 4-phenyl-1H-imidazole-5-carboxylate
• AKOS015905675
• 5-phenyl-3H-imidazole-4-carboxylic acid ethyl ester
• ethyl 5-phenylimidazole-4-carboxylate
• 1H-Imidazole-4-carboxylic acid, 5-phenyl-, ethyl ester
• ethyl4-phenyl-1H-imidazole-5-carboxylate
• SCHEMBL4802249
• 4-carbethoxy-5-phenylimidazole
• MFCD27955420
• DTXSID50455824
• F73681
• 80304-39-8
• CUNDMNJBUKQGRM-UHFFFAOYSA-N
• Ethyl 5-phenyl-3H-imidazole-4-carboxylate
• ALBB-036377
• 1H-Imidazole-5-carboxylic acid, 4-phenyl-, ethyl ester
• ETHYL 5-PHENYL-1H-IMIDAZOLE-4-CARBOXYLATE

• MDL： MFCD27955420
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-10(13-8-14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14)
• InChI Key： CUNDMNJBUKQGRM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=CC=2)N=CN1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles